2-bromo-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-4-fluorobenzamide

• IUPAC Name: 2-bromo-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C12H14BrFN2O3S/c13-11-8-9(14)2-3-10(11)12(17)15-4-6-16-5-1-7-20(16,18)19/h2-3,8H,1,4-7H2,(H,15,17)
• InChI Key: YNWSVJRLKJJRSC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)CCNC(=O)C2=C(C=C(C=C2)F)Br
• Molecular Formula: C12H14BrFN2O3S
• Molecular Weight: 365.22 g/mol

Description

2-bromo-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-4-fluorobenzamide is a chemical compound that has gained attention in scientific research for its potential use in various fields.

Mechanism of Action

The mechanism of action of 2-bromo-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-4-fluorobenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. It has also been shown to modulate the immune response by regulating the production of cytokines.
Biochemical and Physiological Effects:
Studies have shown that 2-bromo-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-4-fluorobenzamide has various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It also modulates the immune response by regulating the production of cytokines. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-bromo-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-4-fluorobenzamide in lab experiments is its potent inhibitory effect on cancer cell growth. It also has the potential to be used in various fields such as immunology and neuroscience. However, one of the limitations is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the research on 2-bromo-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-4-fluorobenzamide. One direction is to further investigate its mechanism of action and optimize its use in lab experiments. Another direction is to explore its potential use in combination therapy with other drugs for the treatment of cancer and other diseases. Additionally, it could be studied for its potential use in drug delivery systems and as a diagnostic tool in imaging techniques.
Conclusion:
2-bromo-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-4-fluorobenzamide is a chemical compound that has shown promising results in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential use in various fields and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 2-bromo-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-4-fluorobenzamide involves the reaction of 4-fluorobenzamide with bromine in the presence of a base, followed by the addition of 1,1-dioxo-1,2-thiazolidine-2-ethanamine. The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

2-bromo-N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]-4-fluorobenzamide has been studied for its potential use in various fields such as cancer research, immunology, and neuroscience. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. In immunology, it has been found to modulate the immune response by regulating the production of cytokines. In neuroscience, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.